6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-nitrobenzoate

• IUPAC Name: [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-nitrobenzoate
• InChI: InChI=1S/C17H12N4O7S2/c1-9(22)18-16-19-20-17(30-16)29-8-10-6-13(23)14(7-27-10)28-15(24)11-4-2-3-5-12(11)21(25)26/h2-7H,8H2,1H3,(H,18,19,22)
• InChI Key: ZMYBZVVWAZEEAN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H12N4O7S2
• Molecular Weight: 448.4 g/mol

Description

6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-nitrobenzoate is a useful research compound. Its molecular formula is C17H12N4O7S2 and its molecular weight is 448.42. The purity is usually 95%.
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Scientific Research Applications

Nitric Oxide Synthase Inhibition

Research has demonstrated the synthesis and biological evaluation of thiadiazoline- and pyrazoline-based heterocycles, highlighting their inhibitory activities against two isoforms of nitric oxide synthase (NOS), namely inducible NOS (iNOS) and neuronal NOS (nNOS). These studies are significant for understanding the compound's potential applications in regulating nitric oxide levels, which have implications in inflammation and neurodegenerative diseases (Arias et al., 2018).

Coordination Complexes and Antioxidant Activity

Another study focused on the synthesis and characterization of pyrazole-acetamide derivatives and their Co(II) and Cu(II) coordination complexes. These complexes were analyzed for their antioxidant activities, utilizing various in vitro assays. The results highlighted significant antioxidant properties, suggesting potential applications in combating oxidative stress-related conditions (Chkirate et al., 2019).

Anti-Helicobacter pylori Activity

The synthesis and evaluation of 2-(substituted benzylthio)-5-(5-nitro-2- furyl)-1, 3, 4-thiadiazole derivatives were reported for their in vitro anti-Helicobacter pylori activity. This study is crucial for developing new therapeutic agents against H. pylori, a significant factor in peptic ulcer diseases and gastric cancers (Mohammadhosseini et al., 2009).

Antimicrobial and Anti-inflammatory Activities

Research into acetamido pyrrolyl azoles has shown these compounds to possess antimicrobial and anti-inflammatory activities, with specific derivatives displaying promising activity against bacterial strains like K. pneumoniae and fungal strains like P. chrysogenum. These findings suggest potential pharmaceutical applications in treating infections and inflammation (Sowmya et al., 2017).